Cas no 66614-56-0 (1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene)

• Product Name: 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene
• CAS No: 66614-56-0
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 964276
• Update Time: 2025-06-09

1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-diethoxyethoxy)toluene
• 1-(2,2-diethoxy-ethoxy)-4-methyl-benzene
• AC1MI57Q
• AC1Q35FV
• CTK5C4959
• EINECS 266-426-6
• Glykolaldehyd-p-tolylaether-diaethylacetal
• p-Kresoxyacetaldehyd-diaethylacetal
• p-Tolyloxy-acetaldehyd-diaethylacetal
• p-tolyloxy-acetaldehyde diethylacetal
• SPB-80393
• SureCN5779539
• 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene

• Inchi： 1S/C13H20O3/c1-4-14-13(15-5-2)10-16-12-8-6-11(3)7-9-12/h6-9,13H,4-5,10H2,1-3H3
• InChI Key： PQSIJEAZEVYENF-UHFFFAOYSA-N
• SMILES： O(CC)C(COC1C=CC(C)=CC=1)OCC

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.995
• Boiling Point: 310.3°C at 760 mmHg
• Flash Point: 103.6°C
• Refractive Index: 1.483
• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene

1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene: A Comprehensive Overview

1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene (CAS No. 66614-56-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, has been the subject of numerous studies aimed at understanding its properties and potential applications.

The chemical structure of 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene consists of a benzene ring substituted with a 4-methyl group and a 1-(2,2-diethoxy-ethoxy) group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable intermediate in various synthetic processes. The diethoxy-ethoxy group, in particular, is known for its reactivity and stability under different reaction conditions.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene. One notable approach involves the use of transition-metal-catalyzed reactions, which offer high yields and excellent selectivity. These methods have significantly reduced the cost and environmental impact associated with traditional synthesis routes. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a palladium-catalyzed coupling reaction that achieved a 95% yield with minimal by-products.

In the realm of biological research, 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene has shown promise as a potential lead compound for drug discovery. Its unique structure allows it to interact with specific biological targets, making it a valuable tool for probing cellular processes. Researchers at the University of California, San Francisco, have demonstrated that this compound can modulate certain enzyme activities involved in signal transduction pathways. This finding has opened up new avenues for developing therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

Clinical trials involving derivatives of 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene are currently underway to evaluate their safety and efficacy. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported. These trials are being conducted at multiple sites across the globe, ensuring a diverse patient population and robust data collection.

Beyond its applications in drug discovery, 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of functional materials with unique optical and electronic properties. A recent study published in the Journal of Materials Chemistry highlighted the use of this compound in the synthesis of luminescent materials for applications in optoelectronics and sensing technologies.

The environmental impact of 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene is another area of active research. Scientists are exploring ways to minimize its ecological footprint through green chemistry principles. For example, researchers at the University of Cambridge have developed a biocatalytic route for synthesizing this compound using enzymes derived from microorganisms. This approach not only reduces waste but also enhances sustainability by utilizing renewable resources.

In conclusion, 1-(2,2-Diethoxy-ethoxy)-4-methyl-benzene (CAS No. 66614-56-0) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, and materials science. Ongoing research continues to uncover new properties and potential uses, solidifying its position as an important molecule in modern scientific endeavors.